Cas no 4580-63-6 (1-Thia-4-azaspiro[4.5]decan-3-one)

1-Thia-4-azaspiro[4.5]decan-3-one structure
4580-63-6 structure
Product Name:1-Thia-4-azaspiro[4.5]decan-3-one
CAS No:4580-63-6
MF:C8H13NOS
MW:171.259920835495
MDL:MFCD00101403
CID:1073104
PubChem ID:2738069
Update Time:2025-04-20

1-Thia-4-azaspiro[4.5]decan-3-one Chemical and Physical Properties

Names and Identifiers

    • 1-Thia-4-azaspiro[4.5]decan-3-one
    • cyclohexanone 2-spirothiazolidin-4-one
    • Cyclohexan-spiro-2'-thiazolid-4'-on
    • thiaazaspiro.decanone
    • DTXSID00372274
    • 1-thia-4-aza-spiro[4.5]decan-3-one
    • A919121
    • MFCD00101403
    • 4580-63-6
    • SCHEMBL22558300
    • AE-0714
    • AKOS005071722
    • SR-01000642406-1
    • J-505155
    • STK696425
    • CS-0452731
    • CCG-53230
    • MDL: MFCD00101403
    • Inchi: 1S/C8H13NOS/c10-7-6-11-8(9-7)4-2-1-3-5-8/h1-6H2,(H,9,10)
    • InChI Key: MHTZRDHAPSMSNK-UHFFFAOYSA-N
    • SMILES: S1CC(NC21CCCCC2)=O

Computed Properties

  • Exact Mass: 171.07200
  • Monoisotopic Mass: 171.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.40000
  • LogP: 1.83860

1-Thia-4-azaspiro[4.5]decan-3-one Security Information

  • HazardClass:IRRITANT

1-Thia-4-azaspiro[4.5]decan-3-one Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Thia-4-azaspiro[4.5]decan-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T878978-1g
1-Thia-4-azaspiro[4.5]decan-3-one
4580-63-6 95%
1g
¥2,727.90 2022-09-28
Chemenu
CM214452-5g
1-Thia-4-azaspiro[4.5]decan-3-one
4580-63-6 95%
5g
$449 2021-08-04
Alichem
A289000268-5g
1-Thia-4-azaspiro[4.5]decan-3-one
4580-63-6 95%
5g
$504.00 2023-09-01
Apollo Scientific
OR33497-1g
1-Thia-4-azaspiro[4.5]decan-3-one
4580-63-6 95%
1g
£185.00 2025-02-20
Apollo Scientific
OR33497-5g
1-Thia-4-azaspiro[4.5]decan-3-one
4580-63-6 95%
5g
£832.00 2025-02-20
Chemenu
CM214452-250mg
1-Thia-4-azaspiro[4.5]decan-3-one
4580-63-6 95%
250mg
$*** 2023-05-30
Chemenu
CM214452-1g
1-Thia-4-azaspiro[4.5]decan-3-one
4580-63-6 95%
1g
$*** 2023-05-30
abcr
AB269143-500 mg
1-Thia-4-azaspiro[4.5]decan-3-one, 95%; .
4580-63-6 95%
500mg
€178.80 2023-04-26
abcr
AB269143-1 g
1-Thia-4-azaspiro[4.5]decan-3-one, 95%; .
4580-63-6 95%
1g
€260.30 2023-04-26
abcr
AB269143-5 g
1-Thia-4-azaspiro[4.5]decan-3-one, 95%; .
4580-63-6 95%
5g
€1023.00 2023-04-26
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.